Cas no 919707-79-2 (N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide)

• Product Name: N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide
• CAS No: 919707-79-2
• MF: C₂₅H₂₀F₂N₄O₄S
• MW: 510.512511253357
• CID: 5805208
• PubChem ID: 4101375
• Update Time: 2025-10-28

N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(3-((2-((2,4-difluorophenyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-4-nitrobenzamide
• Benzamide, N-[2-[3-[[2-[(2,4-difluorophenyl)amino]-2-oxoethyl]thio]-1H-indol-1-yl]ethyl]-4-nitro-
• 919707-79-2
• N-{2-[3-({[(2,4-difluorophenyl)carbamoyl]methyl}sulfanyl)-1H-indol-1-yl]ethyl}-4-nitrobenzamide
• N-[2-[3-[2-(2,4-difluoroanilino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-4-nitrobenzamide
• F0617-0313
• AKOS024587999
• N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide

• Inchi： 1S/C25H20F2N4O4S/c26-17-7-10-21(20(27)13-17)29-24(32)15-36-23-14-30(22-4-2-1-3-19(22)23)12-11-28-25(33)16-5-8-18(9-6-16)31(34)35/h1-10,13-14H,11-12,15H2,(H,28,33)(H,29,32)
• InChI Key： HKZUYQFZKVGHBT-UHFFFAOYSA-N
• SMILES： C(NCCN1C2=C(C=CC=C2)C(SCC(NC2=CC=C(F)C=C2F)=O)=C1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 510.11733263g/mol
• Monoisotopic Mass: 510.11733263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 775.6±60.0 °C(Predicted)
• pka: 11.58±0.70(Predicted)

Additional information on N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide

Professional Introduction to N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide (CAS No. 919707-79-2)

N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 919707-79-2, represents a pinnacle of molecular design aimed at targeting complex biological pathways. The intricate structure of this molecule, featuring a 1H-indol-1-yl moiety linked to a 4-nitrobenzamide group, is further embellished by a (2,4-difluorophenyl)carbamoylmethyl}sulfanyl substituent. Such architectural complexity suggests a potential for high selectivity and efficacy in modulating biological processes.

The development of this compound is deeply rooted in the evolving landscape of drug discovery, where the demand for targeted therapies has driven the exploration of novel molecular scaffolds. The presence of fluorine atoms in the (2,4-difluorophenyl)carbamoylmethyl}sulfanyl group not only enhances lipophilicity but also contributes to metabolic stability, key factors in the design of long-acting pharmaceuticals. This feature aligns with contemporary research trends that emphasize the optimization of pharmacokinetic profiles to improve patient compliance and therapeutic outcomes.

In recent years, there has been a surge in studies exploring indole derivatives for their potential therapeutic applications. The 1H-indol-1-yl core is well-documented for its role in various biological processes, including neurotransmission and immune modulation. The incorporation of this moiety into N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide suggests a multifaceted approach to drug design, leveraging the known biological activities of indole while introducing novel functional groups to enhance specificity.

The 4-nitrobenzamide component of the molecule adds another layer of complexity, providing a site for further chemical modification and interaction with biological targets. Nitroaromatic compounds are renowned for their ability to engage with enzymes and receptors at high affinity, making them valuable candidates for drug development. The nitro group's redox properties also offer the possibility of developing prodrugs that can be activated or deactivated within the body, a strategy that has gained traction in recent years for its potential to enhance therapeutic efficacy.

The synthesis of N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide represents a testament to the advancements in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure the introduction and retention of functional groups without compromising structural integrity. This level of precision is crucial in pharmaceutical chemistry, where even minor structural variations can significantly impact biological activity.

Evidence from preclinical studies indicates that this compound exhibits promising pharmacological properties. In vitro assays have shown that N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide interacts with specific enzymes and receptors involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary animal models have demonstrated favorable pharmacokinetic profiles, including good bioavailability and moderate toxicity levels.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide. These technologies allow researchers to predict biological activity with greater accuracy and efficiency, reducing the time and resources required for traditional trial-and-error approaches. The combination of experimental data with computational modeling provides a robust framework for optimizing lead compounds into viable drug candidates.

The future prospects for N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-ylethyl}-4-nitrobenzamide are promising, with ongoing research focusing on refining its pharmacological profile and exploring new therapeutic applications. The compound's unique structure offers a rich foundation for further derivatization, enabling the development of a family of related molecules with tailored properties. As our understanding of biological systems continues to grow, compounds like this one are poised to play a pivotal role in addressing complex diseases.

In conclusion, N-{2-3-({(2,4-difluorophenyl)carbamoylmethyl}sulfanyl)-1H-indol-1-yethyl}-4-nitrobenzamide (CAS No. 919707-79-2) stands as a remarkable example of modern pharmaceutical innovation. Its intricate molecular design and promising preclinical data position it as a candidate for further development into a therapeutic agent. The continued exploration of its pharmacological properties will undoubtedly contribute valuable insights into disease mechanisms and treatment strategies.